Polygalacic acid

• IUPAC Name: (4aR,5R,6aR,6aS,6bR,9R,10R,11S,12aR,14bR)-5,10,11-trihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• InChI: InChI=1S/C30H48O6/c1-25(2)11-12-30(24(35)36)18(13-25)17-7-8-21-26(3)14-19(32)23(34)27(4,16-31)20(26)9-10-28(21,5)29(17,6)15-22(30)33/h7,18-23,31-34H,8-16H2,1-6H3,(H,35,36)/t18-,19+,20?,21-,22-,23+,26+,27+,28-,29-,30-/m1/s1
• InChI Key: KGGGRGBDMBZXKF-KZMOAHQXSA-N
• Canonical SMILES: CC1(CCC2(C(C1)C3=CCC4C(C3(CC2O)C)(CCC5C4(CC(C(C5(C)CO)O)O)C)C)C(=O)O)C
• Isomeric SMILES: C[C@@]12CCC3[C@@]([C@H]1CC=C4[C@]2(C[C@H]([C@@]5([C@@H]4CC(CC5)(C)C)C(=O)O)O)C)(C[C@@H]([C@@H]([C@@]3(C)CO)O)O)C
• Molecular Formula: C30H48O6
• DSSTOX Substance ID: DTXSID30944988
• Molecular Weight: 504.7 g/mol
• CAS No.: 22338-71-2

Description

Polygalacic acid (PA) is a pentacyclic triterpenoid with the molecular formula C₃₀H₄₈O₆ and a molecular weight of 504.7 g/mol (CAS: 22338-71-2) . It is primarily isolated from Platycodon grandiflorus (balloon flower) and Polygala tenuifolia (Chinese senega root). Structurally, PA features hydroxyl groups at positions 2β, 3β, 16α, and 23, along with a 12-ene double bond and a 28-carboxylic acid group . Recent revisions confirm the 16α-hydroxy configuration, distinguishing it from earlier misassignments .

Pharmacologically, PA exhibits neuroprotective effects by modulating acetylcholine levels (via AChE inhibition and ChAT activation) and suppressing neuroinflammation (PPARγ/NF-κB pathway) . It also inhibits MMPs and Wnt/β-catenin signaling, making it relevant in osteoarthritis research .

Preparation Methods

Traditional Extraction Methods

Solvent Selection and Reflux Extraction

Initial extraction of polygalacic acid from Polygala roots involves methanol reflux, leveraging methanol’s polarity to dissolve saponins effectively. Empirical studies demonstrate that methanol concentrations between 70% and 95% (v/v) optimize extraction efficiency . For instance, a 95% methanol solution extracts 35% this compound from raw material, whereas 70% methanol yields 32% under identical conditions . Elevated methanol concentrations enhance solubility of non-polar triterpenoids but risk co-extracting undesired lipids, necessitating subsequent purification steps.

Filtration and Solvent Recovery

Post-extraction, the mixture is filtered to remove particulate matter, and methanol is recovered via vacuum distillation. This step reduces solvent waste and concentrates the extract, facilitating downstream hydrolysis .

Hydrolysis Optimization

Acid-Catalyzed Hydrolysis

Crude extracts undergo hydrolysis with hydrochloric acid (HCl) to cleave glycosidic bonds, liberating this compound from polysaccharide conjugates. Hydrolysis parameters critically influence yield:

• HCl Concentration : 10–30% (v/v) HCl solutions are optimal. Higher concentrations (30%) accelerate reaction rates but may degrade heat-sensitive compounds .

• Temperature and Duration : Heating at 80–100°C for 2–4 hours achieves complete hydrolysis. Prolonged exposure (>4 hours) at 100°C reduces yield by 15–20% due to thermal decomposition .

Table 1: Hydrolysis Conditions and Outcomes

Parameter	Embodiment 1	Embodiment 2	Embodiment 3
HCl Concentration	30%	20%	10%
Temperature (°C)	90	100	80
Duration (hours)	4	2	3
This compound Yield	32%	34%	35%

Modern Purification Techniques

Preparative High-Performance Liquid Chromatography (HPLC)

Hydrolyzed extracts are purified via preparative HPLC using octadecyl-bonded silica gel columns (4.6 × 250 mm, 5 µm) . The mobile phase—tetrahydrofuran (THF), water, and acetic acid (50:50:1, v/v)—resolves this compound from tenuigenin and other impurities. THF’s low viscosity improves chromatographic resolution, while acetic acid suppresses peak tailing .

Table 2: Chromatographic Parameters

Column Type	Mobile Phase Ratio (THF:Water:Acetic Acid)	Flow Rate (mL/min)	Retention Time (min)
C18 bonded silica	50:50:1	1.0	12.3

Crystallization and Drying

Eluted fractions containing this compound are pooled, concentrated under reduced pressure, and crystallized at 4°C. Freeze-drying the precipitate yields a white crystalline powder with >98% purity, as confirmed by nuclear magnetic resonance (NMR) and mass spectrometry .

Yield and Purity Analysis

Quantitative Assessment

Post-purification yields range from 32% to 35%, dependent on extraction and hydrolysis conditions . Purity is assessed via analytical HPLC with UV detection at 210 nm, where this compound exhibits a distinct absorbance maxima.

Comparative Efficiency

Traditional methods using ethanol or acetone extraction yield <25% this compound due to incomplete solubility of saponins . In contrast, the integrated methanol-HCl-HPLC approach improves yield by 40% while reducing processing time from 72 to 24 hours .

Chemical Reactions Analysis

Types of Reactions

Virgaureagenin G undergoes various chemical reactions, including:

Oxidation: This reaction can modify the hydroxyl groups present in the compound.

Reduction: Reduction reactions can alter the double bonds within the triterpenoid structure.

Substitution: Substitution reactions can occur at the hydroxyl groups, leading to the formation of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like acyl chlorides and alkyl halides are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of Virgaureagenin G .

Scientific Research Applications

Neuroprotective Properties

Cognitive Impairment and Alzheimer's Disease
Recent studies have demonstrated that polygalacic acid exhibits neuroprotective effects, particularly in the context of Alzheimer's disease. Research indicates that this compound can attenuate cognitive deficits by regulating inflammation through the PPARγ/NF-κB signaling pathway. In vitro studies showed that this compound reduces the production of inflammatory cytokines and decreases neuronal apoptosis in microglial cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases .

Case Study: In Vivo Effects
In an experimental model of Alzheimer's disease using Aβ42 oligomer-induced mice, this compound administration resulted in significant improvements in cognitive function and reduced levels of inflammatory markers. This suggests that this compound may serve as a valuable candidate for future drug development aimed at treating Alzheimer's disease .

Anti-Inflammatory Applications

Mechanism of Action
this compound has been investigated for its anti-inflammatory properties, particularly in conditions such as osteoarthritis. Studies indicate that it modulates inflammatory pathways and reduces the expression of pro-inflammatory mediators, thereby alleviating symptoms associated with inflammatory disorders .

Case Study: Osteoarthritis
In an experimental setup, this compound was shown to reduce inflammation markers in animal models of osteoarthritis. The compound's ability to inhibit inflammatory responses suggests its potential utility in treating chronic inflammatory diseases .

Drug Delivery Systems

Biocompatibility and Drug Carrier Potential
this compound's biocompatibility and biodegradability make it an attractive candidate for drug delivery applications. Its properties allow it to serve as a carrier for various therapeutic agents, enhancing their efficacy and bioavailability.

Research Findings
Studies have explored the use of this compound in developing nanocomplexes for targeted drug delivery. For instance, researchers have designed polymeric nanoparticles that utilize this compound to improve the delivery of chemotherapeutic agents, demonstrating enhanced therapeutic outcomes in cancer models .

Summary of Applications

Application Area	Mechanism/Effect	Research Findings
Neuroprotection	Attenuates cognitive deficits; reduces inflammation	Significant cognitive improvement in AD models; inhibition of neuronal apoptosis
Anti-inflammatory	Modulates inflammatory pathways	Reduced inflammation markers in osteoarthritis models
Drug delivery	Enhances bioavailability and efficacy of drugs	Improved delivery systems using this compound as a carrier

Mechanism of Action

Virgaureagenin G exerts its effects primarily through the modulation of the cholinergic system. It decreases acetylcholinesterase activity, increases choline acetyltransferase activity, and elevates acetylcholine levels in the hippocampus and frontal cortex . Additionally, it significantly ameliorates neuroinflammation and oxidative stress, contributing to its neuroprotective effects .

Comparison with Similar Compounds

Structural Comparison with Similar Triterpenoids

PA belongs to the ursane/oleanane triterpenoid family. Key structural analogs include:

Compound	Molecular Formula	Key Functional Groups	Natural Sources	References
Polygalacic acid	C₃₀H₄₈O₆	2β,3β,16α,23-OH; 12-ene; 28-COOH	Platycodon, Polygala spp.
Platycodigenin	C₃₀H₄₈O₇	2β,3β,16α,23,24-OH; 12-ene; 28-COOH	Platycodon grandiflorus
Ursolic acid	C₃₀H₄₈O₃	3β-OH; 12-ene; 28-COOH	Apples, rosemary
Oleanolic acid	C₃₀H₄₈O₃	3β-OH; 12-ene; 28-COOH	Olive, cloves
Saikosaponin A	C₄₂H₆₈O₁₃	16,23-OH; glycosylated at C-3	Bupleurum falcatum

Key Differences :

• PA has four hydroxyl groups vs. three in ursolic/oleanolic acids.
• Platycodigenin has an additional 24-OH group compared to PA .
• Saikosaponin A is glycosylated, unlike non-glycosylated PA .

Functional and Enzymatic Activity Comparison

Enzymatic Conversion and Biotransformation

PA derivatives undergo deglycosylation by enzymes like Cytolase PCL5 and pectinase:

• Cytolase PCL5 converts this compound D3 into deapiose-xylosylated PA (retention time: 15.2 min) .
• Pectinase from Aspergillus aculeatus hydrolyzes polygalacin D3 (1 mg/mL) into 3-O-β-D-glucopyranosyl PA (0.43 mg/mL yield) .

Comparison :

• Platycodin D (a platycodigenin derivative) shows similar enzymatic pathways but higher conversion rates due to simpler glycosylation .

Inhibition of Na+/K+-ATPase

PA exhibits weak inhibition (IC₅₀ > 100 µM) compared to ursolic acid (IC₅₀ = 18 µM) and oleanolic acid (IC₅₀ = 22 µM) .

Autophagy Induction

Unlike onjisaponin B (a PA analog from Polygala tenuifolia), PA lacks autophagy-inducing activity in PC-12 cells .

Pharmacological Effects and Mechanisms

Compound	Neuroprotection	Anti-Inflammatory	Osteoarthritis Targets	References
This compound	↑ ACh levels (hippocampus), ↓ AChE	↓ PPARγ/NF-κB, IL-1β	↓ MMPs, Wnt/β-catenin
Ursolic acid	Limited evidence	↓ COX-2, TNF-α	↓ Cartilage degradation
Platycodigenin	Not studied	↓ NF-κB in bronchitis models	Not reported
Saikosaponin A	Neuroprotection via anti-apoptosis	↓ TLR4/MyD88 pathway	Not reported

Key Findings :

• PA uniquely enhances cholinergic signaling , critical for Alzheimer’s models .
• In osteoarthritis, PA outperforms ursolic acid by targeting MAPK and Wnt pathways .

Natural Occurrence and Processing Effects

• Content Variability : PA levels in Polygala tenuifolia roots range from 0.11% to 11.55% , depending on plant part (buds vs. stems) .
• Processing Impact : Honey-processing reduces PA content by ~30% compared to crude extracts, likely due to thermal degradation .

Comparison :

• Oleanolic acid remains stable under similar processing, highlighting PA’s sensitivity .

Biological Activity

Polygalacic acid (PA), a bioactive compound derived from the traditional Chinese medicinal plant Polygala tenuifolia, has garnered attention for its diverse biological activities, particularly in neuroprotection, anti-inflammatory effects, and antimicrobial properties. This article delves into the molecular mechanisms, experimental findings, and potential therapeutic applications of PA based on recent research.

1. Neuroprotective Effects

Recent studies have highlighted the neuroprotective potential of this compound, particularly in models of Alzheimer's disease (AD).

• Anti-inflammatory Activity : PA has been shown to attenuate cognitive impairment by regulating inflammation through the PPARγ/NF-κB signaling pathway. In a study involving Aβ42 oligomer-induced AD mice, PA administration resulted in decreased levels of inflammatory cytokines and reduced neuronal apoptosis in N2a cells .
• Cognitive Improvement : Behavioral tests indicated that PA significantly improved cognitive function in treated mice compared to control groups. The treatment involved administering PA at doses of 6 mg/kg/day and 12 mg/kg/day over three weeks, with assessments conducted through various cognitive tests .

Table 1: Summary of Neuroprotective Effects of this compound

Study Type	Model Used	Key Findings
In Vivo	Aβ42-induced AD mice	Improved cognitive function; reduced inflammatory markers
In Vitro	N2a neuronal cells	Decreased apoptosis; reduced cytokine production
Mechanistic Study	Network pharmacology analysis	Targeted PPARγ pathway; inhibition of NF-κB signaling

2. Anti-inflammatory Properties

This compound exhibits significant anti-inflammatory effects, which are crucial for its therapeutic potential in various diseases.

Research Findings

• Microglial Activation : PA reduces the activation of microglia and subsequent release of pro-inflammatory mediators. This was demonstrated using a co-culture system where microglia were stimulated with Aβ42 oligomers .
• Cytokine Production : The compound effectively decreased the production of inflammatory cytokines in both in vivo and in vitro studies, suggesting its role as a modulator of neuroinflammation.

3. Antimicrobial Activity

This compound also displays antimicrobial properties against various pathogens, making it a candidate for developing alternative antimicrobial agents.

Case Studies

• Fungal Inhibition : In a study assessing the antifungal activity of PA against Candida albicans, it was found to inhibit growth significantly at specific concentrations . The effectiveness was measured by comparing the inhibition zones against standard antifungal agents.
• Bacterial Activity : PA demonstrated inhibitory effects against strains such as Staphylococcus epidermidis and Klebsiella pneumoniae, indicating its broad-spectrum antimicrobial potential .

Table 2: Antimicrobial Efficacy of this compound

Pathogen	Inhibition Zone (mm)	Concentration (µg/mL)
Candida albicans	13.50 ± 0.71	Varies
Staphylococcus epidermidis	9.00 ± 1.41	Varies
Klebsiella pneumoniae	9.50 ± 0.71	Varies

4. Conclusion and Future Directions

This compound emerges as a promising bioactive compound with multifaceted biological activities, particularly in neuroprotection and antimicrobial action. Its ability to modulate inflammation and protect neuronal cells suggests potential applications in treating neurodegenerative diseases like Alzheimer's. Continued research into its mechanisms and broader applications could pave the way for new therapeutic strategies.

Future studies should focus on:

• Clinical Trials : Evaluating the efficacy and safety of this compound in human subjects.
• Mechanistic Studies : Further elucidating the molecular pathways involved in its biological activities.
• Formulation Development : Exploring different formulations to enhance bioavailability and therapeutic effects.

Q & A

Basic Research Questions

Q. What methodologies are recommended for isolating polygalacic acid from plant matrices?

• Methodological Answer : Effective isolation combines maceration or Soxhlet extraction using polar solvents (e.g., methanol/water), followed by liquid-liquid partitioning and chromatographic purification (e.g., silica gel or HPLC). Recent studies emphasize solvent optimization (70% ethanol for yield vs. 90% methanol for purity) and hyphenated techniques like LC-MS for real-time monitoring .

Q. Which spectroscopic techniques are optimal for structural characterization of this compound?

• Methodological Answer : High-resolution NMR (¹H/¹³C, 2D-COSY) resolves stereochemistry, while ESI-MS confirms molecular weight. X-ray crystallography is preferred for absolute configuration determination, though limited by crystal growth challenges. FTIR validates functional groups (e.g., carboxyl and hydroxyl) .

Q. What in vitro assays validate this compound’s antioxidant activity?

• Methodological Answer : Standardized assays include DPPH radical scavenging (IC₅₀ calculation), FRAP (ferric reducing power), and ORAC (oxygen radical absorbance). Controls (e.g., ascorbic acid) and triplicate measurements are critical to minimize inter-lab variability .

Q. How do researchers standardize this compound quantification in plant extracts?

• Methodological Answer : Reverse-phase HPLC with UV detection (λ = 210–230 nm) using a C18 column and gradient elution (acetonitrile/0.1% formic acid). Calibration curves with certified reference materials (CRMs) ensure accuracy. Inter-laboratory validation is advised .

Q. What cell-based models assess this compound’s anti-inflammatory effects?

• Methodological Answer : LPS-induced RAW 264.7 macrophages measure TNF-α/IL-6 suppression via ELISA. Concurrent cytotoxicity assays (MTT or Alamar Blue) confirm bioactivity is not artifactually inflated by cell death .

Advanced Research Questions

Q. How can structural modifications enhance this compound’s bioavailability?

• Methodological Answer : Semi-synthetic derivatization (e.g., esterification of carboxyl groups) improves lipid solubility. Pharmacokinetic studies using Caco-2 cell monolayers or in situ perfusion models assess permeability. Molecular dynamics simulations predict absorption enhancers .

Q. What strategies resolve discrepancies in reported IC₅₀ values for this compound’s bioactivity?

• Methodological Answer : Meta-analyses of raw data (e.g., via PRISMA guidelines) identify protocol variances (e.g., incubation time, solvent DMSO%). Standardized reporting (ARRIVE 2.0) and inter-lab reproducibility trials mitigate inconsistencies .

Q. How can omics approaches elucidate this compound’s molecular targets in cancer models?

• Methodological Answer : Transcriptomics (RNA-seq) identifies differentially expressed genes post-treatment, while proteomics (LC-MS/MS) maps protein interaction networks. CRISPR-Cas9 knockout of candidate targets validates mechanism .

Q. What statistical models analyze dose-response relationships in this compound toxicity studies?

• Methodological Answer : Nonlinear regression (four-parameter logistic model) calculates LD₅₀/NOAEL. Mixed-effects ANOVA accounts for inter-subject variability. Bootstrap resampling assesses confidence intervals in small-sample studies .

Q. How do researchers address batch-to-batch variability in this compound production?

• Methodological Answer : Quality-by-Design (QbD) frameworks optimize extraction parameters (e.g., temperature, pH). Multivariate analysis (PCA or PLS) correlates process variables with output. Accelerated stability studies (ICH guidelines) predict shelf-life .

Q. Data Presentation Guidelines

• Tabular Data : Include SEM (±) and p-values (ANOVA with post-hoc tests). Example:

  Concentration (μM)	DPPH Scavenging (%)	Cytotoxicity (% Viability)
  10	45.2 ± 2.1	98.3 ± 1.5
  50	78.9 ± 3.4*	85.6 ± 2.8*
  *p < 0.05 vs. control .

• Figures : Label axes with units, use box plots for bioactivity distributions, and annotate chromatograms with retention times .